Cas no 2229073-12-3 ((1-methyl-1H-indol-2-yl)methanesulfonyl fluoride)

• Product Name: (1-methyl-1H-indol-2-yl)methanesulfonyl fluoride
• CAS No: 2229073-12-3
• MF: C₁₀H₁₀FNO₂S
• MW: 227.255304813385
• CID: 6533188
• PubChem ID: 165966669
• Update Time: 2025-06-08

(1-methyl-1H-indol-2-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-indol-2-yl)methanesulfonyl fluoride
• 2229073-12-3
• EN300-2003168

• Inchi： 1S/C10H10FNO2S/c1-12-9(7-15(11,13)14)6-8-4-2-3-5-10(8)12/h2-6H,7H2,1H3
• InChI Key： RIGMIRYDSQMLPG-UHFFFAOYSA-N
• SMILES： S(CC1=CC2C=CC=CC=2N1C)(=O)(=O)F

Computed Properties

• Exact Mass: 227.04162790g/mol
• Monoisotopic Mass: 227.04162790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.4Ų

Additional information on (1-methyl-1H-indol-2-yl)methanesulfonyl fluoride

Introduction to (1-methyl-1H-indol-2-yl)methanesulfonyl fluoride (CAS No. 2229073-12-3)

(1-methyl-1H-indol-2-yl)methanesulfonyl fluoride (CAS No. 2229073-12-3) is a specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of methanesulfonyl fluoride, which is known for its reactivity and utility in various synthetic transformations. The addition of the 1-methyl-1H-indol-2-yl group imparts unique properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The structure of (1-methyl-1H-indol-2-yl)methanesulfonyl fluoride consists of a methanesulfonyl fluoride moiety attached to a 1-methylindole ring. The indole ring is a common motif in natural products and pharmaceuticals, known for its biological activity and structural diversity. The methanesulfonyl fluoride group, on the other hand, is a versatile electrophile that can participate in various chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution.

Recent studies have highlighted the potential applications of (1-methyl-1H-indol-2-yl)methanesulfonyl fluoride in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of this compound as a key intermediate in the synthesis of novel indole-based inhibitors targeting protein-protein interactions (PPIs). These inhibitors have shown promise in modulating signaling pathways involved in cancer and inflammatory diseases.

Another area of interest is the use of (1-methyl-1H-indol-2-yl)methanesulfonyl fluoride in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The methanesulfonyl fluoride group can be strategically introduced to enhance the solubility, stability, and bioavailability of drug molecules. A recent study published in Organic & Biomolecular Chemistry demonstrated the successful synthesis of prodrugs using this compound, which exhibited improved pharmacokinetic properties compared to their parent drugs.

The synthetic versatility of (1-methyl-1H-indol-2-yl)methanesulfonyl fluoride also makes it an attractive candidate for combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. By incorporating this compound into combinatorial libraries, researchers can explore a wide range of structural variations and identify novel scaffolds with potential therapeutic applications.

In addition to its applications in drug discovery, (1-methyl-1H-indol-2-yl)methanesulfonyl fluoride has been studied for its use in chemical biology research. Chemical biology is an interdisciplinary field that combines chemistry and biology to understand biological systems at the molecular level. This compound can be used as a chemical probe to investigate protein function and interactions within cells. For example, a study published in Chemical Science utilized this compound to develop cell-permeable probes that selectively label specific protein targets, providing insights into their cellular localization and dynamics.

The safety and handling of (1-methyl-1H-indol-2-yl)methanesulfonyl fluoride are important considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods.

In conclusion, (1-methyl-1H-indol-2-yl)methanesulfonyl fluoride (CAS No. 2229073-12-3) is a versatile and promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and chemical biology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop new therapeutic agents and gain deeper insights into biological systems.